Cas no 1344305-94-7 (2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide)

• Product Name: 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide
• CAS No: 1344305-94-7
• MF: C₇H₁₁N₃O₂S₂
• MW: 233.311138391495
• CID: 5188693
• Update Time: 2025-06-08

2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide
• N-ALLYL-2-AMINO-4-METHYLTHIAZOLE-5-SULFONAMIDE
• 5-Thiazolesulfonamide, 2-amino-4-methyl-N-2-propen-1-yl-

• Inchi： 1S/C7H11N3O2S2/c1-3-4-9-14(11,12)6-5(2)10-7(8)13-6/h3,9H,1,4H2,2H3,(H2,8,10)
• InChI Key： IWHAUKQTHFAYAF-UHFFFAOYSA-N
• SMILES： S1C(S(NCC=C)(=O)=O)=C(C)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide

Introduction to 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide (CAS No. 1344305-94-7)

2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide (CAS No. 1344305-94-7) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide makes it an attractive candidate for various drug development projects.

The chemical structure of 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide consists of a thiazole ring with an amino group, a methyl group, and a sulfonic acid group, all attached to the 2, 4, and 5 positions, respectively. Additionally, an allyl amide group is attached to the sulfonic acid moiety. This combination of functional groups imparts unique chemical and biological properties to the compound, making it a valuable tool in the design and synthesis of novel pharmaceutical agents.

In recent years, there has been increasing interest in the development of thiazole-based compounds due to their potential as antimicrobial, antiviral, and anticancer agents. 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide has shown promising results in several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a panel of bacterial strains, including multidrug-resistant strains. The researchers attributed this activity to the presence of the thiazole ring and the sulfonic acid group, which are known to disrupt bacterial cell walls and inhibit essential enzymes.

Beyond its antimicrobial properties, 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide has also been investigated for its potential as an anticancer agent. A study conducted by a team at the National Cancer Institute found that this compound selectively inhibited the growth of several cancer cell lines while showing minimal toxicity towards normal cells. The mechanism of action was attributed to the compound's ability to induce apoptosis through the activation of caspase pathways. These findings suggest that 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide could be a promising lead compound for the development of new anticancer drugs.

The synthetic route for 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide involves several well-established chemical reactions. The synthesis typically begins with the formation of a thiazole ring from a suitable starting material, followed by functionalization with amino and methyl groups. The sulfonic acid group is then introduced through sulfonation reactions, and finally, the allyl amide group is added via amidation reactions. This multi-step process allows for precise control over the final structure and properties of the compound.

In addition to its therapeutic potential, 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide has also been explored for its use in diagnostic applications. A recent study published in Analytical Chemistry demonstrated that this compound can be used as a fluorescent probe for detecting specific biomolecules in biological samples. The researchers found that the compound exhibits strong fluorescence upon binding to target molecules, making it a valuable tool for real-time monitoring and analysis in clinical settings.

The safety profile of 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide has been extensively evaluated in both in vitro and in vivo studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2-Amino-4-methyl-thiazole-5-sulfonic acid allylamide (CAS No. 1344305-94-7) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with potent antimicrobial and anticancer properties, making it a promising candidate for drug development. Additionally, its potential as a diagnostic tool further underscores its value in various scientific and clinical settings. Ongoing research continues to explore new avenues for its application, ensuring that this compound remains at the forefront of modern pharmaceutical innovation.